Cas no 16859-59-9 (3-Hydroxyisobenzofuran-1(3H)-one)

• Product Name: 3-Hydroxyisobenzofuran-1(3H)-one
• CAS No: 16859-59-9
• MF: C₈H₆O₃
• MW: 150.131442546844
• MDL: MFCD00956142
• CID: 152954
• PubChem ID: 3804259
• Update Time: 2025-04-19

3-Hydroxyisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-hydroxy-
• 1,3-dihydro-3-oxo-1-isobenzofuranol
• 3-hydroxyisobenzofuran-1(3H)-one
• 3-Hydroxybenzo[c]furan-1(3H)-one
• .2-carboxybenzaldehyde
• .3-hydroxy-1(3H)-isobenzofuranone
• .3-hydroxyisobenzofuran-1(3H)-one
• .hydroxyphthalide
• .o-phthalaldehydic acid
• 3-hydroxy-phthalide
• 3-Hydroxy-1(3H)-isobenzofuranone
• (±)-3-Hydroxy-1(3H)-isobenzofuranone
• (±)-3-Hydroxyphthalide
• 1(3H)-Isobenzofuranone, 3-hydroxy-
• hydroxyphthalide
• o-Phthalaldehydic acid
• JKNKNWJNCOJPLI-UHFFFAOYSA-N
• 3-hydroxy-3H-isobenzofuran-1-one
• 3-hydroxy-3H-2-benzofuran-1-one
• 3-hydroxy-2-benzofuran-1(3H)-one
• AK607884
• AMY7661
• CHEMBL234051
• SCHEMBL228037
• AKOS022504694
• 16859-59-9
• MFCD00956142
• 3-hydroxy-1,3-dihydro-2-benzofuran-1-one
• FT-0771570
• DS-19761
• CHEBI:495639
• H1754
• CS-0143440
• SCHEMBL18705376
• 3-Hydroxyphthalide
• SY270554
• D71106
• Q27105161
• DA-09450
• 3-Hydroxyisobenzofuran-1(3H)-one

• MDL： MFCD00956142
• Inchi： 1S/C8H6O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,7,9H
• InChI Key： JKNKNWJNCOJPLI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1O)=O

Computed Properties

• Exact Mass: 150.03200
• Monoisotopic Mass: 150.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-98 ºC
• Boiling Point: 362.6°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.64
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 46.53000
• LogP: 0.84790

3-Hydroxyisobenzofuran-1(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones